Cas no 1047974-87-7 (2-{(2-Phenoxyethyl)aminosulfonyl}benzenaminium chloride)

2-{(2-Phenoxyethyl)aminosulfonyl}benzenaminium chloride is a sulfonamide-based organic compound with potential applications in pharmaceutical and chemical synthesis. Its structure features a benzenaminium core functionalized with a phenoxyethylaminosulfonyl group, enhancing its reactivity and solubility in polar solvents. The chloride counterion improves stability and handling. This compound may serve as an intermediate in the development of biologically active molecules, particularly in antimicrobial or enzyme-inhibiting agents, due to its sulfonamide moiety. Its well-defined molecular architecture allows for precise modifications, making it valuable in medicinal chemistry research. The product is typically supplied as a high-purity solid, ensuring consistency in experimental and industrial applications. Proper storage under anhydrous conditions is recommended to maintain integrity.
2-{(2-Phenoxyethyl)aminosulfonyl}benzenaminium chloride structure
1047974-87-7 structure
Product Name:2-{(2-Phenoxyethyl)aminosulfonyl}benzenaminium chloride
CAS No:1047974-87-7
MF:C14H17ClN2O3S
MW:328.814381361008
CID:4569533
Update Time:2025-06-08

2-{(2-Phenoxyethyl)aminosulfonyl}benzenaminium chloride Chemical and Physical Properties

Names and Identifiers

    • 2-{[(2-phenoxyethyl)amino]sulfonyl}benzenaminium chloride
    • 2-{(2-Phenoxyethyl)aminosulfonyl}benzenaminium chloride
    • Inchi: 1S/C14H16N2O3S.ClH/c15-13-8-4-5-9-14(13)20(17,18)16-10-11-19-12-6-2-1-3-7-12;/h1-9,16H,10-11,15H2;1H
    • InChI Key: XDOWDVKDBADMIZ-UHFFFAOYSA-N
    • SMILES: S(NCCOC1C=CC=CC=1)(=O)(=O)C1C=CC=CC=1[NH3+].[Cl-]

2-{(2-Phenoxyethyl)aminosulfonyl}benzenaminium chloride Pricemore >>

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Additional information on 2-{(2-Phenoxyethyl)aminosulfonyl}benzenaminium chloride

Comprehensive Overview of 2-{(2-Phenoxyethyl)aminosulfonyl}benzenaminium chloride (CAS No. 1047974-87-7)

2-{(2-Phenoxyethyl)aminosulfonyl}benzenaminium chloride (CAS No. 1047974-87-7) is a specialized organic compound with a unique molecular structure that combines a phenoxyethyl group with an aminosulfonyl moiety. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals often search for terms like "sulfonamide derivatives," "phenoxyethyl compounds," and "CAS 1047974-87-7 uses" to explore its properties and applications.

The compound's structure features a benzenaminium core, which is functionalized with a sulfonamide group and a phenoxyethyl side chain. This combination imparts unique physicochemical properties, such as solubility in polar solvents and stability under various conditions. Recent studies have highlighted its role as a potential intermediate in the synthesis of bioactive molecules, making it a subject of interest for those searching for "sulfonamide-based drug discovery" or "phenoxyethylamine applications."

In the pharmaceutical industry, 2-{(2-Phenoxyethyl)aminosulfonyl}benzenaminium chloride is being investigated for its potential as a building block in the development of novel therapeutics. Its sulfonamide group is particularly noteworthy, as sulfonamides are known for their antimicrobial, anti-inflammatory, and enzyme-inhibiting properties. Searches related to "sulfonamide drugs" and "phenoxyethylamine derivatives in medicine" reflect the growing curiosity about its medical applications.

Beyond pharmaceuticals, this compound has also found utility in agrochemical research. Its structural features make it a candidate for designing new pesticides or herbicides, aligning with the increasing demand for sustainable agricultural solutions. Keywords like "agrochemical intermediates" and "phenoxyethyl sulfonamides in agriculture" are frequently used by researchers exploring this avenue.

The synthesis of 2-{(2-Phenoxyethyl)aminosulfonyl}benzenaminium chloride typically involves multi-step organic reactions, including sulfonylation and amine functionalization. Detailed protocols and optimization strategies are often sought after under search terms like "synthesis of sulfonamide derivatives" or "CAS 1047974-87-7 preparation." These processes require careful control of reaction conditions to ensure high yield and purity, which are critical for industrial applications.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as hazardous, proper handling and disposal practices are essential to minimize any potential risks. Searches for "safety data sheet for CAS 1047974-87-7" or "environmental impact of sulfonamides" highlight the importance of responsible usage in research and manufacturing.

In material science, the compound's unique properties are being explored for applications such as polymer modification and surface coatings. Its ability to interact with other functional groups makes it a versatile candidate for advanced material design. Researchers often look for "sulfonamide-based materials" or "phenoxyethylamine in polymers" to stay updated on these developments.

The growing interest in 2-{(2-Phenoxyethyl)aminosulfonyl}benzenaminium chloride is reflected in the increasing number of patents and scientific publications referencing its use. This trend underscores its potential across multiple disciplines, from medicine to agriculture and beyond. For those delving into its applications, keywords like "patents for CAS 1047974-87-7" or "research papers on phenoxyethyl sulfonamides" can provide valuable insights.

In conclusion, 2-{(2-Phenoxyethyl)aminosulfonyl}benzenaminium chloride (CAS No. 1047974-87-7) is a compound of significant scientific and industrial interest. Its multifaceted applications, coupled with its unique structural features, make it a valuable subject for ongoing research. Whether you're exploring its pharmaceutical potential, agricultural uses, or material science applications, this compound offers a wealth of opportunities for innovation and discovery.

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